Cas no 4663-33-6 (Benzenemethanol, a-(2-phenylethenyl)-)

Benzenemethanol, a-(2-phenylethenyl)- Properties

Names and Identifiers

• Benzenemethanol, a-(2-phenylethenyl)-
• trans-1,3-Diphenyl-2-propen-1-ol
• 1,3-diphenyl-1-propen-3-ol
• 1,3-Diphenyl-2-propen-1-ol
• 1,3-diphenyl-3-hydroxypropene
• 1,3-diphenylprop-1-en-3-ol
• 1,3-diphenylprop-2-en-1-ol
• 3-hydroxy-1,3-diphenyl-prop-1-ene
• AURORA KA-6966
• SCHEMBL477645
• CS-0064542
• AKOS005198958
• InChI=1/C15H14O/c16-15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12,15-16H/b12-11+
• W-200032
• LS-14384
• A8663
• (E)-1,3-di(phenyl)prop-2-en-1-ol
• 62668-02-4
• MFCD00239426
• CHEMBL5185073
• ORACYDGVNJGDMI-VAWYXSNFSA-
• DS-16496
• (E)-1,3-diphenylprop-2-en-1-ol
• D2808
• 4663-33-6
• chalcol
• SCHEMBL477646
• AMY24271
• trans-1,3-Diphenyl-2-propen-1-ol, >=98.0% (HPLC)
• D70435
• (2E)-1,3-Diphenyl-2-propen-1-ol
• +Expand

• InChIKey： ORACYDGVNJGDMI-VAWYXSNFSA-N
• Inchi： InChI=1S/C15H14O/c16-15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12,15-16H/b12-11+
• SMILES： C1C=CC(/C=C/C(C2C=CC=CC=2)O)=CC=1

Computed Properties

• Exact Mass: 210.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.104465066g/mol
• Heavy Atom Count: 16
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 3.43340
• PSA: 20.23000
• Melting Point: 55-57 °C